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Compound of Interest

Compound Name: MRT-10

Cat. No.: B7773584 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

handling of a stock solution of MRT-10 using dimethyl sulfoxide (DMSO). MRT-10 is a potent

antagonist of the Smoothened (Smo) receptor, a key component of the Hedgehog (Hh)

signaling pathway.[1][2] Accurate preparation of stock solutions is critical for ensuring the

reproducibility and reliability of experimental results in cancer research and drug development.

This guide includes detailed protocols, quantitative data, safety precautions, and diagrams

illustrating the relevant biological pathway and experimental workflow.

MRT-10: Quantitative Data and Properties
MRT-10 is a small molecule inhibitor specifically targeting the Smo receptor.[1] Its

physicochemical properties are essential for accurate solution preparation and experimental

design.
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Property Value Source

CAS Number 330829-30-6 [1][3]

Molecular Formula C₂₄H₂₃N₃O₅S [3]

Molecular Weight 465.52 g/mol [3]

Purity ≥98% [3][4]

Solubility Soluble in DMSO [1][3]

IC₅₀ Values

0.65 µM (General Hedgehog

assays) 0.5 µM (Blocks

Bodipy-cyclopamine binding)

0.64 µM (Inhibits ShhN

signaling) 0.90 µM (Inhibits

SAG-induced alkaline

phosphatase activity) 2.5 µM

(Inhibits Smo-induced IP

accumulation)

[1]

Mechanism of Action: MRT-10 in the Hedgehog
Signaling Pathway
MRT-10 exerts its inhibitory effect by antagonizing the Smoothened (Smo) receptor. In the

canonical Hedgehog pathway, the binding of a Hedgehog ligand (e.g., Shh) to its receptor

Patched (Ptc) alleviates the Ptc-mediated inhibition of Smo. This allows Smo to translocate to

the primary cilium, initiating a signaling cascade that leads to the activation of Gli transcription

factors and subsequent gene expression. MRT-10 binds to the transmembrane domain of Smo,

preventing its activation and effectively blocking the downstream signaling cascade.[1][2]
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Figure 1. Hedgehog signaling pathway showing MRT-10 inhibition of Smoothened.

Experimental Protocol: Preparing a 10 mM MRT-10
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of MRT-10 in DMSO.

Preparing a concentrated stock allows for minimal solvent introduction into the final
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experimental medium, reducing the risk of DMSO-induced artifacts.[5]

Materials and Equipment
MRT-10 solid powder (CAS: 330829-30-6)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Weighing paper or boat

Spatula

Sterile microcentrifuge tubes or cryogenic vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Molarity Calculation
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume (mL)

Example Calculation for 1 mL of 10 mM MRT-10 Stock:

Mass (mg) = 10 mM × 465.52 g/mol × 0.001 L

Mass (mg) = 4.6552 mg

Therefore, 4.66 mg of MRT-10 is needed to prepare 1 mL of a 10 mM stock solution.

Step-by-Step Procedure
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Preparation: Before opening, allow the vial of solid MRT-10 to equilibrate to room

temperature to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh out the calculated amount (e.g., 4.66

mg) of MRT-10 powder using an analytical balance.

Transfer: Transfer the weighed powder into a sterile polypropylene or glass vial appropriate

for the final volume.

Dissolution: Add the calculated volume of DMSO (e.g., 1 mL for a 10 mM solution) to the vial

containing the MRT-10 powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particulates.

If necessary, gentle warming or brief sonication can aid dissolution.

Labeling: Clearly label the vial with the compound name (MRT-10), concentration (10 mM in

DMSO), preparation date, and your initials.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile cryogenic

vials or microcentrifuge tubes. Store the aliquots as recommended in Section 4.
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Figure 2. Workflow for preparing MRT-10 stock solution.
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Storage and Stability Guidelines
Proper storage is crucial to maintain the integrity and activity of MRT-10. Both the solid

compound and the DMSO stock solution have specific storage requirements.

Form
Storage
Temperature

Duration Recommendations

Solid Powder 0°C Short-term Store desiccated.[3]

-20°C Long-term Store desiccated.[3]

Stock Solution (in

DMSO)
-20°C Up to 1 month

Recommended for

frequent use. Avoid

more than 1-2 freeze-

thaw cycles.[1]

-80°C Up to 6 months

Ideal for long-term

storage. Use single-

use aliquots to

prevent degradation.

[1]

Handling Stored Solutions: When ready to use, thaw a single aliquot at room temperature.

Before opening, briefly centrifuge the vial to collect the contents at the bottom. To maintain

sterility, open and handle the vial in a sterile environment (e.g., a laminar flow hood). Discard

any unused portion of the thawed aliquot; do not refreeze.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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